6-(3-hydroxy-1-piperidinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide

• IUPAC Name: 6-(3-hydroxypiperidin-1-yl)-N-[3-(4-methoxyphenyl)propyl]pyridine-3-carboxamide
• InChI: InChI=1S/C21H27N3O3/c1-27-19-9-6-16(7-10-19)4-2-12-22-21(26)17-8-11-20(23-14-17)24-13-3-5-18(25)15-24/h6-11,14,18,25H,2-5,12-13,15H2,1H3,(H,22,26)
• InChI Key: AQTBEOOENFLNNR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCCNC(=O)C2=CN=C(C=C2)N3CCCC(C3)O
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

6-(3-hydroxy-1-piperidinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "HP-β-CD" and is synthesized through a series of complex chemical reactions. In

Mechanism of Action

The mechanism of action of 6-(3-hydroxy-1-piperidinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide is not fully understood. However, it is believed that this compound works by forming inclusion complexes with guest molecules, such as drugs, thereby improving their solubility and stability. HP-β-CD has also been shown to interact with cell membranes, which may contribute to its ability to deliver drugs to specific target tissues.
Biochemical and Physiological Effects:
Studies have shown that 6-(3-hydroxy-1-piperidinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has minimal toxicity and is well-tolerated in vivo. This compound has been shown to improve the solubility and bioavailability of a wide range of drugs, including anti-cancer drugs, anti-inflammatory agents, and antifungal agents. Additionally, HP-β-CD has been used to improve the stability of proteins and peptides, making it a promising candidate for drug delivery applications.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(3-hydroxy-1-piperidinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide in lab experiments include its ability to improve the solubility and stability of poorly soluble drugs, as well as its potential for targeted drug delivery. However, there are also limitations to using HP-β-CD in lab experiments. For example, the synthesis of this compound is complex and requires advanced knowledge of organic chemistry. Additionally, the cost of this compound may be prohibitive for some research projects.

Future Directions

There are many future directions for research involving 6-(3-hydroxy-1-piperidinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide. One potential area of research is the development of new drug delivery systems using HP-β-CD. Additionally, researchers may explore the use of this compound in the treatment of specific diseases, such as cancer or inflammatory disorders. Finally, further studies may be conducted to elucidate the mechanism of action of HP-β-CD and to optimize its use in drug delivery applications.
Conclusion:
In conclusion, 6-(3-hydroxy-1-piperidinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide is a promising compound with many potential therapeutic applications. Its ability to improve the solubility and stability of drugs, as well as its potential for targeted drug delivery, make it an attractive candidate for further research. While there are limitations to using HP-β-CD in lab experiments, the potential benefits of this compound make it a valuable tool for drug delivery research.

Synthesis Methods

The synthesis of 6-(3-hydroxy-1-piperidinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide involves a series of chemical reactions that require advanced knowledge of organic chemistry. The first step involves the reaction between 3-hydroxypiperidine and 3-(4-methoxyphenyl)propyl bromide. This reaction produces 3-(4-methoxyphenyl)propyl-3-hydroxypiperidine, which is then reacted with nicotinoyl chloride to form the final product, 6-(3-hydroxy-1-piperidinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide.

Scientific Research Applications

The potential therapeutic applications of 6-(3-hydroxy-1-piperidinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide are vast and varied. This compound has been studied extensively for its ability to enhance the solubility and bioavailability of poorly soluble drugs. It has also been shown to improve the stability of drugs in various formulations. Additionally, HP-β-CD has been used to deliver drugs to specific target tissues, making it a promising candidate for targeted drug delivery.